![molecular formula C10H11NO7 B1329695 3,4,5-Trimethoxy-2-nitrobenzoic acid CAS No. 66907-52-6](/img/structure/B1329695.png)
3,4,5-Trimethoxy-2-nitrobenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions. For instance, the mercuriation of 3,4,5-trimethoxybenzoic acid has been re-investigated, leading to the formation of several derivatives, including those with mercury and phosphine ligands . Another study describes the synthesis of 2-iodo-3,4,5-trimethoxybenzoic acid using iodine and silver trifluoroacetate, with improvements in the synthetic process . Additionally, novel derivatives of 3,4,5-trimethoxylbenzoic acid were synthesized by reacting the corresponding benzoyl chloride with alcohols and phenols . These studies provide insights into the methods that could potentially be applied to synthesize 3,4,5-Trimethoxy-2-nitrobenzoic acid.
Molecular Structure Analysis
The molecular structure of related compounds has been determined using various spectroscopic techniques and X-ray crystallography. For example, the crystal structure of a derivative of the mercuriation product of 3,4,5-trimethoxybenzoic acid was elucidated, showing a linear geometry at the mercury atom . The crystal structure of 2-iodo-3,4,5-trimethoxybenzoic acid was also investigated, providing detailed information on the aryl iodide's structural features . These analyses are crucial for understanding the molecular geometry and electronic structure of 3,4,5-Trimethoxy-2-nitrobenzoic acid.
Chemical Reactions Analysis
The chemical reactivity of 3,4,5-trimethoxybenzoic acid and its derivatives has been explored in several studies. The mercuriated product can undergo further reactions with various reagents to form new compounds . Similarly, the synthesized derivatives of 3,4,5-trimethoxylbenzoic acid could be further reacted to study their reactivity and potential applications . These findings can help predict the reactivity of 3,4,5-Trimethoxy-2-nitrobenzoic acid in different chemical environments.
Physical and Chemical Properties Analysis
The physical and chemical properties of 3,4,5-trimethoxybenzoic acid derivatives have been characterized. For instance, the thermal, spectral, and magnetic behavior of 2,3,4-trimethoxybenzoates of various metal ions was studied, revealing information about their stability, solubility, and magnetic properties . The physicochemical properties of 3,4,5-trimethoxybenzoates of different metal ions were also investigated, providing insights into their decomposition patterns and magnetic moments . These studies contribute to a comprehensive understanding of the physical and chemical properties that could be expected for 3,4,5-Trimethoxy-2-nitrobenzoic acid.
Scientific Research Applications
Sulfhydryl Group Determination
3,4,5-Trimethoxy-2-nitrobenzoic acid has been instrumental in advancing our understanding of sulfhydryl groups in biological materials. Ellman (1959) synthesized a water-soluble aromatic disulfide derivative, useful for determining sulfhydryl groups, enhancing our knowledge in this area (Ellman, 1959).
Solubility and Chemical Properties
Research by Hart et al. (2018) focused on the experimental solubility of 3,4,5-trimethoxybenzoic acid in various organic solvents, revealing its predominant existence in a monomeric form across different solvents. This study provided crucial data for computing Abraham model solute descriptors (Hart et al., 2018).
Crystallography and Molecular Structure
Fotie et al. (2014) synthesized derivatives of methyl 3,4,5-trimethoxybenzoate and conducted X-ray single crystal diffraction studies. This work provided insights into the crystal structures and interactions of these compounds (Fotie et al., 2014).
Antimitotic Activity
Vasilenko et al. (2017) explored 5-aminoisoxazoles containing trimethoxy- and methylenedioxyphenyl moieties, revealing moderate antimitotic activity in human lung carcinoma A549 cell lines. This research demonstrates potential therapeutic applications of derivatives of 3,4,5-trimethoxybenzoic acid (Vasilenko et al., 2017).
Mercuriation and Synthesis of Derivatives
Vicente et al. (1992) re-investigated the mercuriation of 3,4,5-trimethoxybenzoic acid, leading to the synthesis of various derivatives. This study expanded the understanding of the reactivity and applications of this compound in organometallic chemistry (Vicente et al., 1992).
Physicochemical Properties
Ferenc et al. (2005) conducted a study on the complexes of various metals with 3,4,5-trimethoxybenzoic acid, revealing insights into their crystalline structure, thermal properties, and magnetic studies. This research is crucial for understanding the physicochemical properties of these metal complexes (Ferenc, Walków-Dziewulska, & Sarzyński, 2005).
Enzyme Assays
Maeda et al. (2005) investigated 2,4-Dinitrobenzenesulfonyl fluoresceins as fluorescent alternatives to 5,5’-dithiobis(2-nitrobenzoic acid) (Ellman's reagent) in thiol-quantification enzyme assays. Their research contributes significantly to the development of more practical probes for high-throughput screening in drug discovery (Maeda et al., 2005).
Synthesis of Esters and Dinitro Derivatives
Research by Ya., Zh., and Olimova (2017) on the synthesis of esters and dinitro derivatives of 3,4,5-trimethoxybenzoic acid provided valuable data on the structural characteristics and chemical behaviors of these compounds, potentially useful in various industrial and research applications (Ya., Zh., & Olimova, 2017).
Bacterial Degradation
Donnelly and Dagley (1981) studied the bacterial degradation of 3,4,5-trimethoxycinnamic acid, leading to the production of methanol. This research offers insights into the metabolic pathways and environmental impacts of this compound's biodegradation (Donnelly & Dagley, 1981).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is part of a collection of rare and unique chemicals used by early discovery researchers .
Mode of Action
Some compounds with similar structures have been observed to aggregate through the overlap of peripheral groups of one unit with the centroid of the aromatic ring of the other unit, mainly through weak c–h···π interactions .
properties
IUPAC Name |
3,4,5-trimethoxy-2-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO7/c1-16-6-4-5(10(12)13)7(11(14)15)9(18-3)8(6)17-2/h4H,1-3H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPVAFLFJAAPHKI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1)C(=O)O)[N+](=O)[O-])OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60217056 | |
Record name | 3,4,5-Trimethoxy-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60217056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>38.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26728539 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3,4,5-Trimethoxy-2-nitrobenzoic acid | |
CAS RN |
66907-52-6 | |
Record name | 3,4,5-Trimethoxy-2-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66907-52-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4,5-Trimethoxy-2-nitrobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066907526 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 66907-52-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100936 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,4,5-Trimethoxy-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60217056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4,5-trimethoxy-2-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.452 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research paper mentions using 3,4,5-Trimethoxy-2-nitrobenzoic acid to synthesize 1-aroylindolines. What is the significance of this chemical reaction in the context of developing anticancer agents?
A1: The synthesis of 1-aroylindolines using 3,4,5-Trimethoxy-2-nitrobenzoic acid is significant because it allows researchers to create structural analogs of combretastatin A-4 (CA-4) []. CA-4 is a naturally occurring molecule with potent antitumor activity. By modifying the structure of CA-4 through chemical reactions like this one, scientists aim to develop new compounds with improved pharmacological properties, such as enhanced potency, selectivity, and reduced toxicity. In this case, the researchers successfully synthesized several 1-aroylindoline derivatives, some of which exhibited promising cytotoxic activity against cancer cell lines [].
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